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Compound of Interest

Compound Name: Furan-2-carbohydrazide

Cat. No.: B108491 Get Quote

Furan-2-Carbohydrazide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Furan-2-carbohydrazide, also known as 2-furoic hydrazide, is a heterocyclic organic

compound that serves as a versatile building block in medicinal chemistry and materials

science. Its furan ring is a key structural motif in numerous pharmacologically active

compounds, acting as a bioisostere for phenyl rings and contributing to modified metabolic

stability and drug-receptor interactions.[1] This guide provides an in-depth overview of the

chemical properties, structure, synthesis, and potential applications of furan-2-
carbohydrazide.

Chemical Structure and Properties
Furan-2-carbohydrazide consists of a furan ring substituted at the 2-position with a

carbohydrazide group. The presence of the furan ring, with its ether oxygen, provides both

hydrophobic and polar characteristics and allows for hydrogen bond acceptance, which can

enhance interactions with biological targets.[1]

Structure:

Smiles: O1C=CC=C1C(NN)=O[2]
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Table 1: General Chemical Properties

Property Value Reference

CAS Number 3326-71-4 [2][3][4]

Molecular Formula C₅H₆N₂O₂ [3][4]

Molecular Weight 126.11 g/mol [2][4]

EINECS Number 222-046-2 [3]

Synonyms

2-Furancarbohydrazide, 2-

Furoic hydrazide, 2-

Furoylhydrazine

[2][3]

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance White to beige crystals [3][5]

Melting Point 75 - 79 °C [2][3][5]

Boiling Point 279 °C [2][3][5]

Solubility
Very soluble in water; Soluble

in Methanol
[2][3][5]

pKa 12.18 ± 0.10 (Predicted) [2][5]

Density 1.3541 (Rough Estimate) [2][5]

Refractive Index 1.5090 (Estimate) [2][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of furan-2-
carbohydrazide.

Table 3: Key Spectroscopic Information
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Technique Data Reference

¹H NMR

Spectra available for

reference. Key signals

correspond to furan ring

protons and hydrazide protons.

[6][7]

¹³C NMR

Spectra available for

reference. Signals correspond

to the carbons of the furan ring

and the carbonyl group.

[6]

IR Spectroscopy

Characteristic peaks for N-H,

C=O, and C-O-C stretching

vibrations.

[6]

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight.

[8]

Note: Detailed spectral data can be found in various chemical databases and literature.[7] 2-

Furoic hydrazide has been used as a reagent for studying Fourier transform infrared spectra,

as well as 1H and 13C NMR spectra.[2]

Experimental Protocols
Synthesis of Furan-2-carbohydrazide

A common method for synthesizing furan-2-carbohydrazide involves the reaction of a furan-2-

carboxamide with a hydrazone.[9]

Protocol: From Furan-2-carboxamide and Acetone Azine[2][9]

Apparatus Setup: A four-necked flask is fitted with a mechanical stirrer, a dropping funnel, a

thermometer, and a distillation column. The top of the distillation column's receiver is

connected to a conduit to absorb the ammonia gas produced.

Reactant Charging: Charge the flask with 111.1 g of furan-2-carboxamide and 224 g of

acetone azine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/286533210_Synthesis_characterization_and_crystal_structure_of_N'-E-furan-2-ylmethylidenefuran-2-carbohydrazide
https://www.chemicalbook.com/SpectrumEN_3326-71-4_1HNMR.htm
https://www.researchgate.net/publication/286533210_Synthesis_characterization_and_crystal_structure_of_N'-E-furan-2-ylmethylidenefuran-2-carbohydrazide
https://www.researchgate.net/publication/286533210_Synthesis_characterization_and_crystal_structure_of_N'-E-furan-2-ylmethylidenefuran-2-carbohydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058234/
https://www.chemicalbook.com/SpectrumEN_3326-71-4_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7747649.htm
https://www.benchchem.com/product/b108491?utm_src=pdf-body
https://www.benchchem.com/product/b108491?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/furan-2-carbohydrazide.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7747649.htm
https://www.chemicalbook.com/synthesis/furan-2-carbohydrazide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating and Dissolution: Turn on the stirrer and heat the reaction mixture to a temperature

between 100 °C and 120 °C to ensure the complete dissolution of the furan-2-carboxamide

in the acetone azine.

Water Addition: Slowly add 70 ml of water dropwise through the dropping funnel, maintaining

the reaction temperature between 100 °C and 120 °C.

Ammonia Removal: The ammonia produced during the reaction is removed via the

distillation column and can be recovered by condensation at 54°C to 58°C. The condensed

water vapor is returned to the reaction flask to continue participating in the reaction.

Reaction Monitoring: After the water addition is complete, continue heating the mixture.

Monitor the reaction's progress by analyzing the amount of remaining furan-2-carboxamide

in the solution.

Product Isolation: Once the furan-2-carboxamide has fully reacted, distill off the acetone and

water under a nitrogen atmosphere.

Purification: The residual solid in the flask is then recrystallized from ethanol and dried to

yield the furan-2-carbohydrazide product.

Below is a visual representation of the synthesis and purification workflow.

Synthesis Workup & Purification

Furan-2-carboxamide +
Acetone Azine

Heat (100-120°C)
& Stir Add H2O dropwise Reaction & Ammonia

Removal (Distillation)
Distill off

Acetone & H2O
Reaction Complete Recrystallize from

Ethanol Dry Solid Pure Furan-2-carbohydrazide

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of furan-2-carbohydrazide.

Biological Activity and Potential Applications
Derivatives of furan-2-carbohydrazide have shown significant biological activity, making the

parent compound a valuable scaffold for drug discovery.

Anti-biofilm Activity: Furan-2-carboxamides, derived from furan-2-carbohydrazide, have

demonstrated notable antibiofilm activity against Pseudomonas aeruginosa.[8] This activity is
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believed to stem from the antagonism of the LasR receptor, a key component of the quorum-

sensing system in this bacterium. Quorum sensing is a cell-to-cell communication process that

allows bacteria to coordinate gene expression, including the formation of biofilms and the

production of virulence factors.[8] By inhibiting LasR, these compounds can disrupt this

communication, leading to a reduction in biofilm formation and virulence.[8]

The design of these active compounds often involves the bioisosteric replacement of a labile

furanone ring with the more stable furan-2-carboxamide moiety.[8]

Pseudomonas aeruginosa

Autoinducer
(e.g., C12-HSL) LasR ReceptorActivates Virulence & Biofilm

Gene Expression
Promotes Biofilm Formation &

Virulence Factor Production

Furan-2-carbohydrazide
Derivative

Antagonist
(Inhibits)

Click to download full resolution via product page

Caption: Proposed mechanism of anti-biofilm activity via LasR antagonism.

Glucagon Receptor Antagonism: Furan-2-carbohydrazides have also been identified as orally

active glucagon receptor antagonists.[10] This activity is significant for the potential treatment

of type 2 diabetes, where hyperglucagonemia contributes to hyperglycemia. By blocking the

glucagon receptor, these compounds can help to lower blood glucose levels. Structure-activity

relationship (SAR) studies have led to the discovery of potent derivatives with good

bioavailability.[10]

Safety and Handling
Furan-2-carbohydrazide is stable under normal temperatures and pressures.[3] However, it

should be handled with appropriate safety precautions.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances like strong oxidizing agents and strong bases.[3] It is also

recommended to keep it in a dark place under an inert atmosphere.[2][5]
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Handling: Use with adequate ventilation and minimize dust generation. Avoid contact with

eyes, skin, and clothing. Wash thoroughly after handling.[3]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and protective clothing to prevent exposure.[3] A respirator may be

required depending on workplace conditions.[3]

Hazards: May cause eye, skin, and respiratory tract irritation. The toxicological properties

have not been fully investigated.[3]

Decomposition: Hazardous decomposition products include nitrogen oxides, carbon

monoxide, and carbon dioxide.[3]

In case of exposure, follow standard first-aid measures such as flushing eyes and skin with

plenty of water and moving to fresh air in case of inhalation.[3] Always consult the material

safety data sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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